Cas no 2089650-35-9 (3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE)

3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE structure
2089650-35-9 structure
Product Name:3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE
CAS No:2089650-35-9
MF:C8H4BrClF3N3
MW:314.489669799805
CID:5711090
PubChem ID:138110878
Update Time:2023-10-14

3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • 2089650-35-9
    • 3-BROMO-7-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE
    • Inchi: 1S/C8H4BrClF3N3/c1-3-2-4(10)16-7(14-3)5(9)6(15-16)8(11,12)13/h2H,1H3
    • InChI Key: YRKPXUATJCGNMT-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)(F)F)=NN2C(=CC(C)=NC2=1)Cl

Computed Properties

  • Exact Mass: 312.92292g/mol
  • Monoisotopic Mass: 312.92292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30.2Ų
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